Cas no 2411263-64-2 (5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid;hydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid;hydrochloride
• CAS No: 2411263-64-2
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6319875
• PubChem ID: 146049620
• Update Time: 2025-05-21

5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7550653
• 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid;hydrochloride
• 5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride
• 2411263-64-2

• Inchi： 1S/C9H10N2O2.ClH/c12-9(13)7-4-6-2-1-3-10-8(6)11-5-7;/h4-5H,1-3H2,(H,10,11)(H,12,13);1H
• InChI Key： YVYOXVJPQVVRIK-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C2C(=C1)CCCN2)=O

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid;hydrochloride

Comprehensive Overview of 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride (CAS No. 2411263-64-2)

The compound 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride (CAS No. 2411263-64-2) is a chemically significant derivative of the naphthyridine family, which has garnered attention in pharmaceutical and biochemical research. Its unique structural features, including the tetrahydro-naphthyridine core and carboxylic acid functionality, make it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its potential in targeting enzyme inhibition, receptor modulation, and other therapeutic applications.

In recent years, the demand for heterocyclic compounds like 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride has surged due to their relevance in medicinal chemistry. This compound is particularly notable for its role in designing small-molecule inhibitors, which are pivotal in treating diseases such as cancer, inflammation, and metabolic disorders. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.

The synthesis of 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride involves multi-step organic reactions, often starting from readily available naphthyridine precursors. Key steps include hydrogenation to achieve the tetrahydro moiety and carboxylation to introduce the carboxylic acid group. The final hydrochloride salt formation ensures stability and purity, critical for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

One of the most searched topics related to this compound is its potential in drug discovery pipelines. Researchers frequently inquire about its bioavailability, pharmacokinetics, and toxicity profile. Preliminary studies suggest that the tetrahydro-naphthyridine scaffold offers favorable drug-like properties, including moderate lipophilicity and hydrogen-bonding capacity. These attributes are essential for optimizing lead compounds in preclinical development.

Another area of interest is the compound’s applicability in central nervous system (CNS) drug design. The naphthyridine core is known to interact with various neurotransmitter receptors, making it a candidate for treating neurological disorders. Questions often arise about its blood-brain barrier (BBB) permeability, a critical factor for CNS-active drugs. While further studies are needed, the structural flexibility of this compound allows for derivatization to improve BBB penetration.

From an industrial perspective, 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride is valued for its scalability and cost-effectiveness. Manufacturers emphasize high-purity synthesis to meet the stringent requirements of pharmaceutical-grade materials. The compound’s CAS No. 2411263-64-2 is frequently referenced in patents and scientific literature, underscoring its commercial and academic importance.

Environmental and regulatory considerations also play a role in its adoption. Unlike some hazardous intermediates, this compound is generally regarded as safe for laboratory use when handled under standard protocols. Its biodegradability and low ecotoxicity align with the growing emphasis on green chemistry in pharmaceutical production.

In summary, 5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid hydrochloride (CAS No. 2411263-64-2) represents a promising building block in modern drug discovery. Its multifaceted applications, from enzyme-targeted therapies to CNS drug development, highlight its versatility. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, driven by its structural elegance and therapeutic potential.